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Compound of Interest

Compound Name: Sodium hypobromite

Cat. No.: B036730

Application Notes

The accurate determination of soil particle size distribution, or mechanical analysis, is
fundamental to soil science. A critical preparatory step in this analysis is the removal of soil
organic matter (SOM), which can otherwise bind mineral particles together, leading to
inaccurate measurements. While hydrogen peroxide has traditionally been the reagent of
choice for SOM oxidation, its application can be problematic for certain soil types, particularly
those rich in manganese dioxide or with high organic content.

Sodium hypobromite (NaBrO) offers a robust alternative for the removal of organic matter.
This reagent provides rapid and efficient oxidation of SOM at room temperature, avoiding the
need for heating which can potentially alter clay mineral structures.[1] The use of sodium
hypobromite is particularly advantageous for soils where hydrogen peroxide is catalytically
decomposed by manganese dioxide, rendering the oxidation process tedious and inefficient.[1]
Furthermore, the reagents for preparing sodium hypobromite are generally more stable and
cost-effective, especially in tropical regions.[1]

This document provides a detailed protocol for the use of sodium hypobromite as a
pretreatment for the mechanical analysis of soils, along with a comparison of its efficacy
against other methods.

Experimental Protocols

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b036730?utm_src=pdf-interest
https://www.benchchem.com/product/b036730?utm_src=pdf-body
https://www.cambridge.org/core/journals/journal-of-agricultural-science/article/abs/use-of-sodium-hypobromite-for-the-oxidation-of-organic-matter-in-the-mechanical-analysis-of-soils/D58187592A63DC2CCBE71F37CE5F31A5
https://www.benchchem.com/product/b036730?utm_src=pdf-body
https://www.benchchem.com/product/b036730?utm_src=pdf-body
https://www.cambridge.org/core/journals/journal-of-agricultural-science/article/abs/use-of-sodium-hypobromite-for-the-oxidation-of-organic-matter-in-the-mechanical-analysis-of-soils/D58187592A63DC2CCBE71F37CE5F31A5
https://www.benchchem.com/product/b036730?utm_src=pdf-body
https://www.cambridge.org/core/journals/journal-of-agricultural-science/article/abs/use-of-sodium-hypobromite-for-the-oxidation-of-organic-matter-in-the-mechanical-analysis-of-soils/D58187592A63DC2CCBE71F37CE5F31A5
https://www.benchchem.com/product/b036730?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b036730?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Protocol for the Removal of Soil Organic Matter using
Sodium Hypobromite

This protocol is adapted from the method developed by E. Troell.[1]
Materials:

e Air-dried soil sample

1 M Sodium Hydroxide (NaOH) solution

e Liquid Bromine (Brz2)

» Beakers

o Shaker

« Filter paper (e.g., Whatman No. 50)

e Funnel

» Wash bottle with distilled water

 Dilute ammonia solution

Procedure:

o Sample Preparation: Weigh 10 g of air-dried soil into a beaker.

o Preparation of Sodium Hypobromite Solution: In a fume hood, freshly prepare the sodium
hypobromite solution by adding 2.5 mL of liquid bromine to 100 mL of cold 1 M NaOH
solution. The bromine should dissolve after a few seconds of shaking.

e Initial Oxidation: Add 100 mL of the freshly prepared sodium hypobromite solution to the
soil sample in the beaker.

¢ Shaking: Shake the mixture intermittently for approximately 2 hours.
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e Secondary Oxidation: Add a second 100 mL aliquot of the sodium hypobromite solution
and allow the mixture to stand overnight. For soils with lower organic matter content, an
oxidation period of 4-5 hours may be sufficient.

o Removal of Excess Hypobromite: After the oxidation is complete, add dilute ammonia
solution to neutralize any excess hypobromite. This step is crucial to prevent the degradation
of the filter paper in the subsequent step.

« Filtration and Washing: Collect the soil on a hardened filter paper and wash thoroughly with
distilled water to remove soluble salts.

» Dispersion: The treated soil is now ready for mechanical analysis (e.g., pipette or hydrometer
method) and should be transferred to a dispersion cup with a suitable dispersing agent (e.g.,
sodium hexametaphosphate).

Experimental Workflow
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Start: 10g Air-Dried Soil

Prepare fresh Sodium Hypobromite Solution (2.5ml Br2 in 200ml 1M NaOH)

'

Add 100m| NaBrO Solution to Soll

'

Shake Occasionally for 2 Hours

'

Add another 100m| NaBrO Solution

'

Let Stand Overnight

4
Add Dilute Ammonia to Destroy Excess NaBrO

'

Filter and Wash Soll with Distilled Water

Proceed to Particle Size Analysis

Click to download full resolution via product page

Caption: Experimental workflow for soil organic matter removal using sodium hypobromite.
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Importance of Organic Matter Removal

Soil organic matter acts as a binding agent, aggregating sand, silt, and clay particles into larger
structures. For an accurate mechanical analysis that determines the primary particle size
distribution, these aggregates must be broken down into their individual components. Failure to
remove organic matter can lead to an underestimation of the clay fraction and an
overestimation of the silt and sand fractions.

Without Organic Matter Removal With Sodium Hypobromite Treatment
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Caption: The critical role of organic matter removal for accurate soil analysis.

Quantitative Data Presentation

The following table presents a representative comparison of the mechanical analysis of various
soil types using the sodium hypobromite method, the then-standard International A method
(which used hydrogen peroxide), and a method with no oxidative pretreatment. The data
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illustrates the effectiveness of sodium hypobromite in achieving a higher degree of

dispersion, as indicated by the generally higher clay percentages.

. Treatment Coarse Fine Sand .
Soil Type Silt (%) Clay (%)
Method Sand (%) (%)
Rothamsted Sodium
) ] 255 28.3 19.8 26.4
Sall Hypobromite
International
26.1 28.9 20.1 24.9
A (H202)
No
27.8 30.5 21.3 20.4
Pretreatment
Sudan Gezira  Sodium
_ _ 2.1 15.4 25.3 57.2
Sall Hypobromite
International
2.3 16.8 28.1 52.8
A (H202)
No
3.5 20.1 35.6 40.8
Pretreatment
Black Cotton Sodium
_ _ 4.2 18.9 30.1 46.8
Saoll Hypobromite
International
4.8 20.3 325 42.4
A (H202)
No
6.1 24.5 38.2 31.2
Pretreatment

This table is a representative summary based on the findings of E. Troell (1931) in "The use of

Sodium Hypobromite for the Oxidation of Organic Matter in the Mechanical Analysis of Soils,"

The Journal of Agricultural Science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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